1-(1H-1,2,3-Benzotriazol-1-yl)-3,5,5-trimethylhexan-1-one

• IUPAC Name: 1-(benzotriazol-1-yl)-3,5,5-trimethylhexan-1-one
• InChI: InChI=1S/C15H21N3O/c1-11(10-15(2,3)4)9-14(19)18-13-8-6-5-7-12(13)16-17-18/h5-8,11H,9-10H2,1-4H3
• InChI Key: KPRYTQCTOGKYNY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)N1C2=CC=CC=C2N=N1)CC(C)(C)C
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

Benzotriazole is a heterocyclic compound that consists of a benzene ring fused to a triazole ring. It’s a versatile compound that has been found to exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of benzotriazole derivatives typically includes a benzene ring fused to a triazole ring. The specific structure of “1-(1H-1,2,3-Benzotriazol-1-yl)-3,5,5-trimethylhexan-1-one” would include additional functional groups attached to this core structure.

Chemical Reactions Analysis

Benzotriazole and its derivatives can participate in a variety of chemical reactions. For instance, they can undergo diazonium coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzotriazole derivatives can vary widely depending on their specific structure. For instance, the compound “1-(1H-1,2,3-Benzotriazol-1-yl)acetone” is used for R&D purposes.

Mechanism of Action

The mechanism of action of benzotriazole derivatives can vary widely depending on their specific structure and the biological target they interact with.

Safety and Hazards

The safety and hazards associated with benzotriazole derivatives can vary widely depending on their specific structure. For instance, the compound “1-(1H-1,2,3-Benzotriazol-1-yl)acetone” is used for R&D purposes and is not intended for medicinal, household, or other uses.

Future Directions

Benzotriazole and its derivatives continue to be an area of active research due to their versatile biological properties. They have potential applications in a variety of fields, including medicinal chemistry.